Cas no 141745-72-4 (Butanoic acid,2-ethyl-2-[(1-oxopentyl)amino]-)

• Product Name: Butanoic acid,2-ethyl-2-[(1-oxopentyl)amino]-
• CAS No: 141745-72-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 101433
• PubChem ID: 21750229
• Update Time: 2025-04-18

Butanoic acid,2-ethyl-2-[(1-oxopentyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-2-[(1-oxopentyl)amino]-
• AKOS017550237
• SCHEMBL9672804
• 2-ethyl-2-(pentanoylamino)butanoic acid
• DTXSID901263240
• 2-Ethyl-2-[(1-oxopentyl)amino]butanoic acid
• 141745-72-4
• Butanoic acid, 2-ethyl-2-[(1-oxopentyl)amino]-

• Inchi： 1S/C11H21NO3/c1-4-7-8-9(13)12-11(5-2,6-3)10(14)15/h4-8H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： UIZMGTKPFTXWEU-UHFFFAOYSA-N
• SMILES： OC(C(CC)(CC)NC(CCCC)=O)=O

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 66.4